Cas no 127971-24-8 (Naphthalene, 1-bromo-4-cyclopropyl-)

Naphthalene, 1-bromo-4-cyclopropyl-, is a brominated naphthalene derivative featuring a cyclopropyl substituent at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further functionalization. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings, while the cyclopropyl group introduces steric and electronic effects that can influence reactivity and selectivity. Its structured framework makes it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where tailored aromatic systems are required. The compound's well-defined molecular architecture ensures consistency in synthetic pathways.
Naphthalene, 1-bromo-4-cyclopropyl- structure
127971-24-8 structure
Product Name:Naphthalene, 1-bromo-4-cyclopropyl-
CAS No:127971-24-8
MF:C13H11Br
MW:247.130442857742
MDL:MFCD28972393
CID:4566406
PubChem ID:14668695
Update Time:2025-06-14

Naphthalene, 1-bromo-4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-cyclopropylnaphthalene
    • Naphthalene, 1-bromo-4-cyclopropyl-
    • 1-Cyclopropyl-4-bromonaphthalene
    • CFA97124
    • SY263847
    • MDL: MFCD28972393
    • Inchi: 1S/C13H11Br/c14-13-8-7-10(9-5-6-9)11-3-1-2-4-12(11)13/h1-4,7-9H,5-6H2
    • InChI Key: GXWZSHOVWDCGQD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

  • Exact Mass: 246.00441g/mol
  • Monoisotopic Mass: 246.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 342.6±21.0 °C at 760 mmHg
  • Flash Point: 161.4±16.5 °C
  • Solubility: Insuluble (4.4E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Naphthalene, 1-bromo-4-cyclopropyl- Security Information

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Additional information on Naphthalene, 1-bromo-4-cyclopropyl-

Recent Advances in the Study of Naphthalene, 1-bromo-4-cyclopropyl- (CAS: 127971-24-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Naphthalene, 1-bromo-4-cyclopropyl- (CAS: 127971-24-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This halogenated naphthalene derivative, characterized by a cyclopropyl substituent at the 4-position and a bromine atom at the 1-position, serves as a versatile building block in organic synthesis and drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 127971-24-8 as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromine moiety for efficient cross-coupling reactions, while the cyclopropyl group contributed to enhanced metabolic stability of the final compounds. The resulting inhibitors showed promising activity in B-cell malignancy models, with improved pharmacokinetic profiles compared to earlier generations of BTK inhibitors.

In the field of materials science, investigations into the photophysical properties of 1-bromo-4-cyclopropylnaphthalene have revealed interesting characteristics. A team at MIT reported in Advanced Materials (2024) that this compound exhibits unusual fluorescence behavior when incorporated into supramolecular assemblies, suggesting potential applications in organic electronics and sensing technologies. The steric effects of the cyclopropyl group were found to significantly influence the packing arrangement and electronic properties of the resulting materials.

Recent synthetic methodology developments have expanded the utility of 127971-24-8 in medicinal chemistry. A Nature Communications paper (2023) described a novel palladium-catalyzed cyclopropylation protocol that allows for the efficient derivatization of this scaffold. This advancement has enabled the rapid generation of diverse compound libraries for high-throughput screening against various disease targets, particularly in oncology and infectious diseases.

The safety profile and toxicological characteristics of Naphthalene, 1-bromo-4-cyclopropyl- have been systematically evaluated in recent preclinical studies. While the compound shows moderate cytotoxicity in certain cell lines, proper handling procedures and structural modifications can mitigate these effects. These findings were detailed in a 2024 Regulatory Toxicology and Pharmacology report, which also provided updated guidelines for the safe use of this intermediate in pharmaceutical manufacturing.

Looking forward, researchers anticipate that 127971-24-8 will play an increasingly important role in fragment-based drug discovery due to its optimal balance of molecular complexity and synthetic accessibility. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for targets requiring rigid, aromatic pharmacophores with controlled three-dimensional geometry.

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